molecular formula C15H14BrNO3S B4262932 4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone

4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone

Cat. No. B4262932
M. Wt: 368.2 g/mol
InChI Key: PHOXBWXLGNLLQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone, also known as BRD, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic properties. BRD belongs to the class of quinolinone derivatives and has been found to exhibit anti-tumor, anti-inflammatory, and anti-microbial activities.

Mechanism of Action

The exact mechanism of action of 4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone is not fully understood. However, studies have suggested that 4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone induces cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of topoisomerase IIα. 4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone has also been found to inhibit the NF-κB signaling pathway, which plays a crucial role in the production of pro-inflammatory cytokines. Additionally, 4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone has been found to inhibit the growth of bacterial cells by disrupting the bacterial membrane.
Biochemical and Physiological Effects:
4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone has been found to exhibit various biochemical and physiological effects. Studies have suggested that 4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone inhibits the activity of topoisomerase IIα, which is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage, ultimately leading to cell cycle arrest and apoptosis in cancer cells. 4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone has also been found to inhibit the production of pro-inflammatory cytokines by inhibiting the NF-κB signaling pathway. Furthermore, 4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone has been found to disrupt the bacterial membrane, leading to the inhibition of bacterial growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone in lab experiments is its broad-spectrum anti-tumor, anti-inflammatory, and anti-microbial activities. Furthermore, 4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone has been found to exhibit low toxicity in normal cells, making it a potential candidate for cancer therapy. However, one of the limitations of using 4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

For the study of 4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone include the development of analogs with improved solubility and bioavailability, investigation of combination therapy with other anti-cancer drugs, and investigation of its potential as a therapeutic agent for inflammatory and infectious diseases.

Scientific Research Applications

4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-tumor activity against various cancer cell lines, including breast, lung, colon, and prostate cancer. 4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Furthermore, 4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone has shown anti-microbial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

properties

IUPAC Name

4-(4-bromothiophen-2-yl)-6,7-dimethoxy-3,4-dihydro-1H-quinolin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14BrNO3S/c1-19-12-4-9-10(14-3-8(16)7-21-14)5-15(18)17-11(9)6-13(12)20-2/h3-4,6-7,10H,5H2,1-2H3,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PHOXBWXLGNLLQM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C2C(=C1)C(CC(=O)N2)C3=CC(=CS3)Br)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14BrNO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

368.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-bromothiophen-2-yl)-6,7-dimethoxy-3,4-dihydroquinolin-2(1H)-one

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone
Reactant of Route 2
Reactant of Route 2
4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone
Reactant of Route 3
4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone
Reactant of Route 4
4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone
Reactant of Route 5
4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone
Reactant of Route 6
4-(4-bromo-2-thienyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone

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